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Isobutyl Acetoacetate Isobutyl Acetoacetate 2-Methylpropyl 3-oxobutanoate, also known as acetoacetic acid, isobutyl ester or acib, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. 2-Methylpropyl 3-oxobutanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Methylpropyl 3-oxobutanoate has a sweet, brandy, and fruity taste.
Brand Name: Vulcanchem
CAS No.: 7779-75-1
VCID: VC0046460
InChI: InChI=1S/C8H14O3/c1-6(2)5-11-8(10)4-7(3)9/h6H,4-5H2,1-3H3
SMILES: CC(C)COC(=O)CC(=O)C
Molecular Formula: C8H14O3
Molecular Weight: 158.19 g/mol

Isobutyl Acetoacetate

CAS No.: 7779-75-1

Reference Standards

VCID: VC0046460

Molecular Formula: C8H14O3

Molecular Weight: 158.19 g/mol

Isobutyl Acetoacetate - 7779-75-1

CAS No. 7779-75-1
Product Name Isobutyl Acetoacetate
Molecular Formula C8H14O3
Molecular Weight 158.19 g/mol
IUPAC Name 2-methylpropyl 3-oxobutanoate
Standard InChI InChI=1S/C8H14O3/c1-6(2)5-11-8(10)4-7(3)9/h6H,4-5H2,1-3H3
Standard InChIKey ZYXNLVMBIHVDRH-UHFFFAOYSA-N
SMILES CC(C)COC(=O)CC(=O)C
Canonical SMILES CC(C)COC(=O)CC(=O)C
Density d25 0.97
0.954 (10°)
0.97
Physical Description colourless liquid; ethereal, fruity, somewhat herbaceous, winey, fermented apple-like odour
colourless liquid; fruity taste; sweet, fruity odour of brandy
Description 2-Methylpropyl 3-oxobutanoate, also known as acetoacetic acid, isobutyl ester or acib, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. 2-Methylpropyl 3-oxobutanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Methylpropyl 3-oxobutanoate has a sweet, brandy, and fruity taste.
Solubility insoluble in water; soluble in alcohol
insoluble in water; soluble in alcohol and oil
Synonyms 2-Methylpropyl-3-oxobutanoate; Isobutyl-3-oxobutanoate; Isobutyl Ester Acetoacetic Acid
PubChem Compound 522677
Last Modified Nov 11 2021
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